Cas no 443313-72-2 (2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide)

• Product name: 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide
• CAS No: 443313-72-2
• MF: C₁₀H₁₀Cl₂O₄S₂
• MW: 329.219998836517
• CID: 6786235
• PubChem ID: 3675054

2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-2-methyl-1lambda6,3lambda6-dithiolane-1,1,3,3-tetrone
• 2-(2,4-dichlorophenyl)-2-methyl-1lambda~6~,3lambda~6~-dithiolane-1,1,3,3-tetraone
• AKOS005109774
• RS-0129
• 2-(2,4-dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide
• 2-(2,4-dichlorophenyl)-2-methyl-1??,3??-dithiolane-1,1,3,3-tetrone
• 443313-72-2
• 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide

• Inchi： 1S/C10H10Cl2O4S2/c1-10(8-3-2-7(11)6-9(8)12)17(13,14)4-5-18(10,15)16/h2-3,6H,4-5H2,1H3
• InChI Key： NJAFNDZKRKDKRP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C)S(CCS1(=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 327.9397565g/mol
• Monoisotopic Mass: 327.9397565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85Ų

Additional information on 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide

2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide

The compound with CAS No 443313-72-2, known as 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of dithiolanes, which are five-membered ring structures containing two sulfur atoms. The presence of the dichlorophenyl group and the methyl substituent adds complexity to its structure and influences its reactivity and stability.

Dithiolanes are known for their versatility in organic synthesis due to their ability to undergo various transformations under different reaction conditions. The tetraoxide functionality in this compound suggests that it has oxidized sulfur centers, which could play a significant role in its chemical behavior. Recent studies have highlighted the potential of such compounds in catalytic processes and as intermediates in the synthesis of bioactive molecules.

The dichlorophenyl group attached to the dithiolane ring introduces electron-withdrawing effects, which can enhance the electrophilic character of the molecule. This makes it a promising candidate for reactions involving nucleophilic attack or electrophilic substitution. Additionally, the methyl group provides steric hindrance and can influence the regioselectivity of reactions involving this compound.

From a synthetic perspective, the preparation of 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide involves a multi-step process that typically starts with the formation of the dithiolane ring followed by oxidation and substitution reactions. Recent advancements in catalytic oxidation techniques have made it possible to achieve higher yields and better purity levels in the synthesis of such compounds.

In terms of applications, this compound has shown potential in materials science as a precursor for advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry studies. Furthermore, its unique electronic structure suggests applications in optoelectronic devices and sensors.

Recent research has also explored the use of this compound in medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory or anti-cancer agent. Studies conducted on cellular models have demonstrated promising results, although further research is needed to fully understand its pharmacokinetic properties and safety profile.

The dithiolane tetraoxide structure is particularly interesting due to its ability to participate in redox reactions. This property has been leveraged in energy storage applications, such as batteries and supercapacitors. Researchers have reported enhanced electrochemical performance when this compound is incorporated into electrode materials.

In conclusion, CAS No 443313-72-2, or 2-(2,4-Dichlorophenyl)-2-methyl-1,3-dithiolane 1,1,3,3-tetraoxide, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.